Cas no 941933-09-1 (N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide)

• Product Name: N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide
• CAS No: 941933-09-1
• MF: C₂₁H₁₈N₂O₂
• MW: 330.379825115204
• CID: 5500745
• PubChem ID: 7686450
• Update Time: 2025-05-20

N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• CCG-310649
• AKOS017087677
• N-[4-(2-oxopyrrolidin-1-yl)phenyl]naphthalene-2-carboxamide
• F2783-0079
• N-(4-(2-oxopyrrolidin-1-yl)phenyl)-2-naphthamide
• 941933-09-1
• N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide

• Inchi： 1S/C21H18N2O2/c24-20-6-3-13-23(20)19-11-9-18(10-12-19)22-21(25)17-8-7-15-4-1-2-5-16(15)14-17/h1-2,4-5,7-12,14H,3,6,13H2,(H,22,25)
• InChI Key： YLVWYQDAUSRQIL-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1)NC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 330.136827821g/mol
• Monoisotopic Mass: 330.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide

Professional Introduction to N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide (CAS No. 941933-09-1)

N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide, a compound with the chemical identifier CAS No. 941933-09-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule, featuring a naphthalene core conjugated with a phenyl group and an amide linkage to a 2-oxopyrrolidine moiety, suggests a unique set of chemical properties that make it a promising candidate for further investigation.

The synthesis and characterization of N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide have been subjects of extensive research, primarily due to its structural complexity and the potential biological activities it may exhibit. The presence of the 2-oxopyrrolidine ring is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. This moiety is known to contribute to the binding affinity and selectivity of small-molecule drugs towards their targets, making it an attractive feature for drug design.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide has been studied for its potential role in inhibiting key enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The naphthalene core, while less commonly explored in drug discovery compared to benzene derivatives, offers unique electronic and steric properties that can be exploited to enhance drug efficacy and reduce side effects.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The phenyl group and the amide bond contribute to the compound's solubility and bioavailability, which are critical factors for its pharmacological activity. Furthermore, the 2-oxopyrrolidine moiety can form hydrogen bonds with polar residues in protein targets, enhancing binding affinity. These interactions are crucial for the compound's ability to exert its therapeutic effects.

Recent studies have demonstrated that derivatives of N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide exhibit promising anti-inflammatory properties. The compound has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. By modulating COX activity, this molecule may help reduce inflammation and alleviate symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential application of N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide in oncology. Preliminary research suggests that this compound can interfere with signaling pathways involved in cancer cell proliferation and survival. Specifically, it has been observed to inhibit the activity of kinases that are overexpressed in certain types of cancer. By targeting these kinases, the compound may help disrupt cancer cell growth and induce apoptosis.

The development of N-4-(2-oxopyrrolidin-1-yl)phenylnaphthalene-2-carboxamide also highlights the importance of computational methods in drug discovery. Molecular modeling techniques have been employed to predict the binding mode of this compound with various biological targets. These simulations have provided valuable insights into how the molecule interacts with its targets at the atomic level, guiding further optimization efforts.

In conclusion, N-4-(2-oxopyrrolidin-1-y]phenylnaphthalene -2-carboxamide (CAS No. 941933 -09 -1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into anti-inflammatory and anticancer therapies. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing novel treatments for a wide range of diseases.